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Compound of Interest

Compound Name: Saptomycin E

Cat. No.: B1681449

A comprehensive overview for researchers, scientists, and drug development professionals.

Disclaimer: Information on Saptomycin E is limited in publicly available scientific literature.
This guide summarizes the available information and draws context from the broader class of
pluramycin-related antibiotics to which it belongs. Specific quantitative data and detailed
experimental protocols for Saptomycin E are not extensively documented.

Introduction

Saptomycin E is a member of the saptomycin group of antibiotics, which are closely related to
the pluramycin class of natural products. Isolated from Streptomyces sp. HP530, saptomycins
have demonstrated both antimicrobial and potent antitumor activities. Saptomycin E itself is
classified as an anthraquinone compound. While the broader saptomycin complex has been
studied, specific data delineating the full biological activity spectrum of the Saptomycin E
isomer is scarce. This guide aims to consolidate the known information and provide a
framework for its potential mechanisms and activities based on its chemical classification.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Saptomycin E is presented below.
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Property Value

Molecular Formula C33H35N09[1]
Molecular Weight 589.6 g/mol [1]
Class Anthraquinone[1]
CAS Number 137714-92-2[1]

Biological Activity of Pluramycin-Class Antibiotics

Given the limited specific data for Saptomycin E, understanding the general biological
activities of the pluramycin family of antibiotics provides a valuable context for its potential
therapeutic effects.

Antitumor Activity

The primary and most potent biological activity of pluramycin-class antibiotics is their antitumor
effect.[2]

The prevailing mechanism of action for pluramycin antibiotics is their ability to intercalate into
DNA and subsequently alkylate it.[2] This process is believed to be responsible for their
cytotoxic effects against cancer cells. The tetracyclic core of the molecule inserts between DNA
base pairs, while the amino sugar side chains play a crucial role in the sequence-specific
recognition and binding within the DNA groove.[2] This interaction disrupts DNA replication and
transcription, ultimately leading to apoptosis of the cancer cell.
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Saptomycin E Binds to L Intercalation into q Blockage of DNA Induction of
(Pluramycin-class) CbEr BN > DNA Helix DAL EEm Replication & Transcription Apoptosis

Preparation

Seed cancer cells in
96-well plates

'

Incubate for 24h
(adherence)

Add serial dilutions of
Saptomycin E

Incubate for 48-72h

Measufement

Add MTT reagent

'

Incubate for 4h
(formazan formation)

'

Add solubilizing agent
(e.g., DMSO)

Read absorbance at ~570nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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